Creatine HCl

Specification

• CAS No.: 17050-09-8
• Molecular Formula: C4H10ClN3O2
• Molecular Weight: 167.59 g/mol
• IUPAC Name: 2-[carbamimidoyl(methyl)amino]acetic acid;hydrochloride
• Standard InChI: InChI=1S/C4H9N3O2.ClH/c1-7(4(5)6)2-3(8)9;/h2H2,1H3,(H3,5,6)(H,8,9);1H
• Standard InChI Key: DGOAYHVIVJYHKU-UHFFFAOYSA-N
• SMILES: CN(CC(=O)O)C(=N)N.Cl
• Canonical SMILES: CN(CC(=O)O)C(=N)N.Cl

Introduction

Chemical Properties of Creatine HCl

Creatine HCl possesses distinct chemical properties that differentiate it from traditional creatine monohydrate. According to research, Creatine HCl contains approximately 78% creatine by molecular weight, compared to the approximately 88% in creatine monohydrate. This difference in molecular composition has significant implications for its behavior in solution and potentially its absorption in the human body.

The stability of creatine molecules is critically related to their pKa values, which determine protonation/deprotonation patterns and susceptibility to non-enzymatic cyclization into creatinine, an ineffective byproduct. While comprehensive data on Creatine HCl's pKa values remain limited in the literature, this factor is essential for understanding its long-term stability and ergogenic potential. For comparison, creatine monohydrate has pKa values of approximately 2.79 and 12.1, providing an isoelectric point of 7.4, similar to blood plasma and muscle cells, which contributes to its stability in physiological conditions.

The hydrochloride group attached to the creatine molecule fundamentally alters its behavior in solution, particularly regarding solubility and pH response. This chemical modification creates a compound that demonstrates significantly higher water solubility at room temperature compared to creatine monohydrate, potentially affecting its dissolution rate in the gastrointestinal environment and subsequent absorption kinetics.

Dosage Recommendations for Creatine HCl

Due to its purported enhanced solubility and absorption, manufacturers and some researchers suggest that effective dosages of Creatine HCl may be lower than those typically recommended for creatine monohydrate. While the standard effective dose of creatine monohydrate is established at approximately 5g daily (following a potential loading phase), some suggest that Creatine HCl may provide similar benefits at reduced dosages of 1.5-2g daily.

In research settings, various protocols have been employed to test Creatine HCl efficacy. Studies have utilized dosages ranging from 1.5g to 5g of Creatine HCl daily, comparing these to the standard 5g daily dose of creatine monohydrate. Some research protocols have included short loading phases, such as 6g daily of Creatine HCl for 7 days followed by maintenance doses of 1.5g daily for 21 days.

Table 1: Comparison of Typical Dosing Protocols for Creatine Formulations

Creatine Form	Loading Phase	Maintenance Phase	Water Required for Dissolution (5g)
Creatine Monohydrate	20g/day for 5-7 days (optional)	5g/day	400-600ml
Creatine HCl	6g/day for 7 days (optional)	1.5-5g/day	Approximately 21ml

The experimental evidence suggests that the lower dose of 1.5g of Creatine HCl appears to produce similar strength improvements as 5g of creatine monohydrate, though more extensive research is needed to conclusively establish optimal dosing guidelines. The potential advantage of requiring smaller doses could translate to improved adherence, reduced cost, and potentially fewer gastrointestinal side effects for some users.

Research on Strength and Performance

Multiple studies have investigated the effects of Creatine HCl on strength parameters and exercise performance. In a controlled study involving 40 recreational weightlifters over a 4-week period, researchers compared different doses of Creatine HCl (1.5g and 5g daily) with creatine monohydrate (5g daily) and a placebo control.

The research findings demonstrated that all creatine supplementation groups (both HCl and monohydrate) experienced significant improvements in lower body strength as measured by leg press 1RM performance. Specifically, the leg press 1RM increased significantly in all three creatine groups: creatine monohydrate (pre = 264.4 ± 83.8kg, post = 298.1 ± 90.9kg), 5g Creatine HCl (pre = 295.0 ± 88.3kg, post = 338.3 ± 86.8kg), and 1.5g Creatine HCl (pre = 274.3 ± 57.1kg, post = 305.7 ± 59.4kg).

Parameter	Creatine Monohydrate (5g)	Creatine HCl (5g)	Creatine HCl (1.5g)
Leg Press 1RM - Pre (kg)	264.4 ± 83.8	295.0 ± 88.3	274.3 ± 57.1
Leg Press 1RM - Post (kg)	298.1 ± 90.9*	338.3 ± 86.8*	305.7 ± 59.4*
Bench Press 1RM - Pre (kg)	Not reported as significant	Not reported as significant	72.4 ± 25.7
Bench Press 1RM - Post (kg)	Not reported as significant	Not reported as significant	76.0 ± 25.0*

*Indicates statistically significant improvement from pre to post (p < 0.05)

Hormonal Responses to Creatine HCl

Research has also investigated the hormonal responses associated with Creatine HCl supplementation during resistance training programs. Studies have demonstrated significant hormonal adaptations with both Creatine HCl and creatine monohydrate supplementation when combined with structured resistance training protocols.

Recent research has shown significant increases in growth hormone (GH) and insulin-like growth factor-1 (IGF-1) levels with Creatine HCl supplementation. Additionally, improvements in the ratio of follistatin to myostatin and testosterone to cortisol have been observed, alongside significant decreases in cortisol and adrenocorticotropic hormone (ACTH) levels.

The observed hormonal changes align with the strength and hypertrophy outcomes documented in these studies, suggesting that Creatine HCl's ergogenic effects may partially operate through similar hormonal mechanisms as those established for creatine monohydrate. This provides additional evidence that Creatine HCl represents a viable alternative to traditional creatine formulations, though without demonstrating clear superiority in hormonal response patterns.

Comparison with Creatine Monohydrate

Direct comparisons between Creatine HCl and creatine monohydrate reveal both similarities and differences that merit careful consideration. The most well-established differences relate to the physical and chemical properties of these compounds, particularly solubility and required dosage.

Table 3: Comparison of Key Properties Between Creatine HCl and Creatine Monohydrate

Property	Creatine HCl	Creatine Monohydrate
Solubility in Water (25°C)	37.9-41 times greater than monohydrate	Standard reference
Effective Daily Dose	1.5-5g	5g
Water Required for Dissolution	Minimal (21ml for 5g)	Substantial (400-600ml for 5g)
Effects on Strength	Significant improvements	Significant improvements
Effects on Fat Mass	Significant reductions observed	Limited evidence for reduction
Effects on Fat-Free Mass	Significant increase at 5g dose	Well-documented increases
Creatine Content by Weight	Approximately 78%	Approximately 88%
Intestinal Permeability	Enhanced	Standard reference